Cas no 1803835-87-1 (Ethyl 2,6-dibromo-3,4-difluorophenylacetate)

• Product Name: Ethyl 2,6-dibromo-3,4-difluorophenylacetate
• CAS No: 1803835-87-1
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4706083
• Update Time: 2025-06-12

Ethyl 2,6-dibromo-3,4-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-3,4-difluorophenylacetate
• Ethyl 2,6-dibromo-3,4-difluorophenylacetate

• Inchi： 1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-6(11)4-7(13)10(14)9(5)12/h4H,2-3H2,1H3
• InChI Key： GSPXZSFDXNPXMS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1CC(=O)OCC)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-dibromo-3,4-difluorophenylacetate

Ethyl 2,6-dibromo-3,4-difluorophenylacetate (CAS No. 1803835-87-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,6-dibromo-3,4-difluorophenylacetate, identified by its CAS number 1803835-87-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of both bromo and fluoro substituents on a phenyl ring coupled with an acetic ester moiety, make it a versatile building block for drug discovery and development.

The molecular structure of Ethyl 2,6-dibromo-3,4-difluorophenylacetate encompasses a phenyl ring substituted at the 2 and 6 positions with bromine atoms and at the 3 and 4 positions with fluorine atoms. The acetic ester group at the para position relative to the fluoro substituents enhances its reactivity, making it amenable to further functionalization through various chemical transformations. These structural attributes have positioned this compound as a valuable asset in medicinal chemistry libraries, enabling the rapid assembly of novel pharmacophores with tailored biological activities.

In recent years, Ethyl 2,6-dibromo-3,4-difluorophenylacetate has been extensively utilized in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. The bromo and fluoro substituents contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, these elements facilitate hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The ester functionality further allows for derivatization into carboxylic acids or amides, broadening its applicability in drug development pipelines.

One of the most compelling applications of Ethyl 2,6-dibromo-3,4-difluorophenylacetate lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways associated with cancer, immunomodulation, and neurodegenerative disorders. By incorporating this compound into synthetic strategies, researchers have developed potent inhibitors that selectively modulate kinase activity. For instance, derivatives of Ethyl 2,6-dibromo-3,4-difluorophenylacetate have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis.

The pharmaceutical industry has also leveraged Ethyl 2,6-dibromo-3,4-difluorophenylacetate in the development of antiviral agents. The unique electronic properties conferred by the halogen substituents enable this compound to interact with viral proteases and polymerases, disrupting critical steps in viral replication. Researchers have synthesized analogs of this intermediate that exhibit inhibitory activity against a range of RNA viruses, including those responsible for influenza and hepatitis C. The structural rigidity provided by the aromatic ring system further enhances binding interactions with viral targets.

The synthesis of Ethyl 2,6-dibromo-3,4-difluorophenylacetate involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through bromination and fluorination reactions on a halogenated phenol precursor followed by esterification. These reactions can be optimized for high yield and purity using modern catalytic systems and green chemistry principles. The scalability of its synthesis is another advantage that makes it commercially viable for pharmaceutical applications.

The growing demand for novel therapeutics has spurred interest in exploring new derivatives of Ethyl 2,6-dibromo-3,4-difluorophenylacetate. Computational modeling and high-throughput screening techniques have been employed to identify structural modifications that enhance biological activity while minimizing toxicity. These efforts have led to the discovery of lead compounds that are currently undergoing further optimization for clinical development.

In conclusion, Ethyl 2,6-dibromo-3,4-difluorophenylacetate (CAS No. 1803835-87-1) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics targeting a wide spectrum of diseases. As research continues to uncover new applications for this compound and its derivatives，its importance in drug discovery is poised to grow even further.